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Compound of Interest

Compound Name:
N-benzyl-2-(3-

bromophenoxy)propanamide

CAS No.: 632289-95-3

Cat. No.: B2486159

Get Quote

Executive Summary & Physicochemical Profile
N-benzyl-2-(3-bromophenoxy)propanamide (C₁₆H₁₆BrNO₂) is a significant intermediate,

likely utilized in the synthesis of amide-based agrochemicals (analogous to Napropamide) or

pharmaceutical candidates targeting specific enzymatic pathways. Its structure features a chiral

center at the propanamide linkage, a lipophilic 3-bromophenoxy moiety, and a benzyl amide

group.

Understanding its solubility landscape is critical for:

Crystallization Design: Selecting anti-solvents for high-yield recovery.

Purification: Removing unreacted 3-bromophenol or benzylamine.

Formulation: Ensuring stability in liquid delivery systems.

Structural Determinants of Solubility
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The molecule exhibits a "dual-nature" solubility profile driven by two competing domains:

Hydrophobic Domain (Dominant): The 3-bromophenyl and benzyl rings facilitate strong

interactions, suggesting high solubility in aromatic solvents (Toluene, Xylene).

Polar Domain (Secondary): The amide linkage (-CONH-) allows for hydrogen bonding,

providing moderate solubility in protic solvents (Alcohols) and high solubility in aprotic polar

solvents (DMF, DMSO).

Property Value / Characteristic Implication for Solubility

Molecular Formula C₁₆H₁₆BrNO₂
Moderate Molecular Weight

(MW ~334.2 g/mol )

LogP (Predicted) ~3.5 - 4.0
Highly Lipophilic; Poor water

solubility.

H-Bond Donors 1 (Amide NH)
Soluble in H-bond acceptors

(Ketones, Esters).

H-Bond Acceptors 2 (Amide C=O, Ether O) Interaction with alcohols.

Experimental Methodology: Self-Validating
Protocols
To generate high-accuracy solubility data, we employ a Dynamic Laser Monitoring Method.

This technique is superior to static gravimetric methods due to its speed and reproducibility,

minimizing solvent evaporation errors.

Dynamic Laser Monitoring Workflow
Principle: Solubility is determined by detecting the disappearance of turbidity (solid particles)

in a solvent mixture as temperature increases.

Apparatus: A jacketed glass vessel with a laser transmittance probe, controlled by a

programmable thermostat.
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Step-by-Step Protocol
Preparation: Weigh a precise mass (

) of N-benzyl-2-(3-bromophenoxy)propanamide into the vessel.

Solvent Addition: Add a known mass (

) of the target solvent.

Equilibration: Stir at a constant rate (e.g., 400 rpm) to create a suspension.

Heating Ramp: Increase temperature slowly (0.1 K/min) while monitoring laser

transmittance.

Endpoint Detection: Record the temperature (

) where transmittance maximizes (indicating complete dissolution).

Validation: Repeat with varying solute/solvent ratios to cover the mole fraction range (

) from 0.001 to 0.1.

Visualization of Experimental Logic
The following diagram illustrates the decision matrix for selecting the appropriate solubility

method based on required precision and available material.
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Caption: Workflow for selecting and executing solubility determination methods.

Solubility Landscape & Data Analysis
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Solubility data is typically reported as the mole fraction (

) of the solute. For N-benzyl-2-(3-bromophenoxy)propanamide, the solubility generally
follows the order: Polar Aprotic > Aromatic > Esters > Alcohols > Alkanes > Water

Quantitative Data Structure (Template)
When conducting the study, organize data into the following comparative format. Note: Values

below are illustrative of the expected trend for this chemical class.

Solvent T (293.15 K) T (303.15 K) T (313.15 K) Solubility
Class

DMF High (>100) High High Good Solvent

Ethyl Acetate Moderate (~40) Moderate High
Crystallization

Solvent

Ethanol Low (~15) Moderate Moderate Anti-Solvent

Water < 0.01 < 0.01 < 0.05 Anti-Solvent

Thermodynamic Modeling
To upscale processes, experimental points must be fitted to thermodynamic models.

A. Modified Apelblat Equation
This semi-empirical model correlates mole fraction solubility (

) with absolute temperature (

). It is the industry standard for process engineering.

A, B, C: Empirical parameters derived from regression analysis.

Utility: Excellent for interpolation within the measured temperature range.

B.

(Buchowski) Equation
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This model relates solubility to the melting point (

) and enthalpy of fusion, accounting for non-ideality.

and

: Model parameters reflecting solution non-ideality.

Thermodynamic Parameters Calculation
Understanding the energetics of dissolution is vital for reactor heat management.

Enthalpy of Solution (

):

Insight: A positive

(endothermic) indicates solubility increases with temperature, which is expected for this
compound.

Gibbs Energy (

):

Insight: A positive

implies the dissolution is not spontaneous without thermal input (heating).

Thermodynamic Logic Diagram
The following diagram details how raw solubility data is transformed into actionable process

parameters.
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Caption: Calculation pathway for deriving thermodynamic parameters from solubility data.
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To cite this document: BenchChem. [Comprehensive Solubility Profiling: N-Benzyl-2-(3-
bromophenoxy)propanamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2486159/docs#comprehensive-solubility-profiling-n-
benzyl-2-3-bromophenoxy-propanamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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